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Compound of Interest

Compound Name: 3,4,4,5-Tetramethyloctane

Cat. No.: B14561221 Get Quote

A comprehensive examination of the boiling points of various tetramethyloctane isomers

reveals a distinct correlation between molecular structure and physical properties. This guide

presents a comparative study of these C12H26 isomers, providing experimental data, detailed

protocols for boiling point determination, and a visualization of the structure-property

relationship.

The boiling point of a substance is a critical physical property that is largely influenced by the

strength of intermolecular forces. In the case of nonpolar hydrocarbons like tetramethyloctane

isomers, the primary intermolecular interactions are London dispersion forces. The magnitude

of these forces is dependent on the surface area of the molecule; a larger surface area allows

for more points of contact between molecules, leading to stronger attractions and consequently,

a higher boiling point.

Boiling Point Data for Tetramethyloctane Isomers
The following table summarizes the available boiling point data for several tetramethyloctane

isomers and the parent n-dodecane molecule. It is important to note that for many highly

branched isomers, experimental data is not readily available.
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Isomer Name Molecular Structure Boiling Point (°C)

n-Dodecane CH3(CH2)10CH3 214 to 218[1][2][3]

3,3,6,6-Tetramethyloctane
(C2H5)C(CH3)2(CH2)2C(CH3)

2(C2H5)
194.1[4]

2,2,4,4-Tetramethyloctane
(CH3)3CCH2C(CH3)2CH2CH

2CH3
176 - 192[5]

2,2,7,7-Tetramethyloctane (CH3)3C(CH2)4C(CH3)3 185[6]

Note: A range in boiling point for 2,2,4,4-Tetramethyloctane is reported across different sources.

As the data indicates, the straight-chain isomer, n-dodecane, exhibits the highest boiling point.

This is attributed to its linear structure, which maximizes the surface area available for

intermolecular interactions. In contrast, the tetramethyloctane isomers, with their more compact

and branched structures, have lower boiling points. The branching reduces the effective

surface area, weakening the London dispersion forces between molecules.

The Impact of Molecular Branching on Boiling Point
The relationship between the degree of branching and the boiling point is a fundamental

concept in organic chemistry. Increased branching in alkane isomers leads to a more spherical

molecular shape. This sphericity minimizes the surface area of the molecule, thereby reducing

the opportunities for intermolecular van der Waals interactions. Consequently, less energy is

required to overcome these weaker forces, resulting in a lower boiling point. This trend is

clearly observable when comparing the linear n-dodecane with its more compact

tetramethyloctane isomers.

Experimental Protocol for Boiling Point
Determination
The boiling points cited in this guide are determined through established experimental

techniques. A common and accurate method for determining the boiling point of a liquid is

through distillation.
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Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. At this temperature, the liquid undergoes a phase

transition to a gas.

Apparatus:

A round-bottom flask

A heating mantle or oil bath

A distillation head with a condenser

A thermometer

A receiving flask

Boiling chips

Procedure:

Assembly: The distillation apparatus is assembled with the liquid sample and a few boiling

chips in the round-bottom flask. The thermometer is positioned in the distillation head such

that the top of the bulb is level with the side arm leading to the condenser.

Heating: The flask is gently heated. As the liquid heats up, the vapor will rise and come into

contact with the thermometer bulb.

Equilibrium: The temperature will continue to rise until it stabilizes at the boiling point of the

liquid. At this point, a state of equilibrium is reached where the vapor is condensing on the

thermometer bulb at the same rate as it is being distilled.

Data Recording: The stable temperature reading on the thermometer is recorded as the

boiling point of the substance. It is crucial to record the atmospheric pressure at the time of

the measurement, as boiling point is pressure-dependent.

For smaller sample volumes, a micro-boiling point determination method can be employed

using a capillary tube.
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Visualization of Structure-Boiling Point Relationship
The following diagram illustrates the conceptual relationship between the molecular structure of

dodecane isomers and their corresponding boiling points.

Relationship Between Molecular Structure and Boiling Point of Dodecane Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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